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Cat. No.: B554389 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Z-Ile-ONp (N-Carbobenzoxy-L-isoleucine p-nitrophenyl ester) is a chromogenic substrate used

for the continuous measurement of protease activity. Its utility lies in its specific recognition and

cleavage by certain proteases, leading to the release of a colored product, p-nitrophenol

(ONp), which can be quantified spectrophotometrically. This allows for the kinetic analysis of

enzyme activity and the determination of inhibitor potency. These application notes provide

detailed protocols for utilizing Z-Ile-ONp to measure the activity and inhibition of two key serine

proteases: chymotrypsin and human neutrophil elastase (HNE).

The isoleucine residue in Z-Ile-ONp makes it a substrate for proteases that exhibit a preference

for bulky, hydrophobic amino acid residues at the P1 position of their substrates. Upon

enzymatic cleavage of the ester bond, the colorless Z-Ile-ONp is hydrolyzed to N-

carbobenzoxy-L-isoleucine and the yellow-colored p-nitrophenol. The rate of p-nitrophenol

formation, measured by the increase in absorbance at 405 nm, is directly proportional to the

enzyme's activity.

Principle of the Assay
The enzymatic reaction and its inhibition can be visualized as a straightforward signaling

pathway. The enzyme specifically recognizes and binds to the Z-Ile-ONp substrate. In the
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presence of an inhibitor, this interaction is impeded, leading to a decrease in the rate of product

formation.
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Enzymatic reaction of Z-Ile-ONp and its inhibition.

Applications
Enzyme Kinetics: Determination of Michaelis-Menten parameters (Km and Vmax) for

chymotrypsin and elastase.

Inhibitor Screening: High-throughput screening (HTS) of compound libraries to identify

potential inhibitors.

IC50 and Ki Determination: Quantifying the potency of inhibitors to aid in drug development

and structure-activity relationship (SAR) studies.

Mechanism of Inhibition Studies: Elucidating the mode of action of inhibitors (e.g.,

competitive, non-competitive, uncompetitive).
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Required Materials and Equipment
Z-Ile-ONp (N-Carbobenzoxy-L-isoleucine p-nitrophenyl ester)

Bovine pancreatic α-chymotrypsin

Human Neutrophil Elastase (HNE)

Known inhibitors (e.g., Chymostatin for chymotrypsin, Sivelestat for elastase)

Assay Buffer (e.g., 50 mM Tris-HCl, pH 7.5, containing 100 mM NaCl and 0.05% Triton X-

100)

Dimethyl sulfoxide (DMSO) for dissolving substrate and inhibitors

96-well microplates (clear, flat-bottom)

Microplate reader capable of measuring absorbance at 405 nm

Multichannel pipettes

Incubator set to the desired temperature (e.g., 25°C or 37°C)

Experimental Protocols
Protocol 1: Chymotrypsin Activity and Inhibition Assay
This protocol details the measurement of chymotrypsin activity and its inhibition using Z-Ile-
ONp.

1. Reagent Preparation:

Assay Buffer: Prepare 50 mM Tris-HCl, pH 7.5, containing 100 mM NaCl and 0.05% Triton X-

100.

Z-Ile-ONp Stock Solution: Dissolve Z-Ile-ONp in DMSO to a final concentration of 20 mM.

Chymotrypsin Working Solution: Prepare a stock solution of chymotrypsin in 1 mM HCl.

Immediately before use, dilute the stock solution in Assay Buffer to the desired final
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concentration (e.g., 10 nM).

Inhibitor Stock Solutions: Dissolve test compounds and a known chymotrypsin inhibitor (e.g.,

Chymostatin) in DMSO to create a range of stock concentrations (e.g., 10 mM).

2. Assay Procedure:

The following workflow outlines the steps for performing the chymotrypsin inhibition assay.
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Preparation

Assay Execution

Data Analysis

Prepare Reagents:
- Assay Buffer

- Z-Ile-ONp Stock
- Chymotrypsin Working Solution

- Inhibitor Stocks

Add Inhibitor/DMSO to wells

Add Chymotrypsin Working Solution

Pre-incubate at 25°C for 10 min

Initiate reaction with Z-Ile-ONp

Measure Absorbance at 405 nm
kinetically for 15 min

Calculate initial reaction rates (V₀)

Plot % Inhibition vs. [Inhibitor]

Determine IC50 value
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Plot % Inhibition vs. [Inhibitor]

Determine IC50 value
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To cite this document: BenchChem. [Application Notes and Protocols for Measuring Enzyme
Inhibition Using Z-Ile-ONp]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b554389#using-z-ile-onp-to-measure-enzyme-
inhibition]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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